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In 1961, Bernard F. Erlanger, Nicholas Kokowsky, and William W. Cohen published a landmark

paper in the Archives of Biochemistry and Biophysics detailing the synthesis of two novel

chromogenic substrates for trypsin: L-lysine p-nitroanilide and benzoyl-DL-arginine p-

nitroanilide (BAPNA)[1].

The primary hurdle in developing these substrates was chemical: the amino group of p-

nitroaniline is an exceptionally poor nucleophile because it is severely deactivated by the

electron-withdrawing nitro group positioned para to it on the benzene ring[2]. Standard peptide

coupling conditions of the era were highly inefficient. Erlanger’s team bypassed this barrier by

devising an elegant, one-step synthesis utilizing phosphorus pentoxide ( P2​O5​) as a

condensing agent.

The resulting BAPNA substrate was highly stable in the absence of the enzyme but was rapidly

hydrolyzed by trypsin to release a brilliant yellow chromophore. This discovery eliminated the

need for complex diazonium salt color development, allowing researchers to measure enzyme

kinetics directly and continuously using a simple colorimeter[3].

Chemical Foundation and Mechanistic Principles

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b587136#bc-rfq
https://www.semanticscholar.org/paper/The-preparation-and-properties-of-two-new-of-Erlanger-Kokowsky/e1bc0477e87eae6af9a0986f60f466fdd9bea35b
https://pdf.benchchem.com/1408/A_Technical_Guide_to_the_Synthesis_and_Purification_of_p_Nitroanilide_Peptide_Substrates.pdf
https://catalexbio.com/protease-enzyme-guide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587136?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The theoretical foundation of the pNA release assay relies on the precise enzymatic cleavage

of an amide bond. A pNA substrate consists of a specific amino acid or peptide sequence—

dictating the target enzyme's specificity—covalently linked to a p-nitroaniline moiety[4].

In its conjugated, un-cleaved state, the substrate exhibits minimal absorbance at the visible

detection wavelength (typically absorbing in the UV range around 315 nm). However, when the

target protease recognizes the peptide sequence, it catalyzes the hydrolysis of the amide bond.

This cleavage disrupts the previous electronic state, allowing the lone pair electrons on the

newly freed amino group of p-nitroaniline to delocalize into the aromatic ring and interact with

the electron-withdrawing nitro group. This extensive conjugation shifts the absorption maximum

into the visible spectrum, producing a yellow color measurable at 405–410 nm[3][4][5].
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Enzymatic cleavage mechanism of p-nitroanilide substrates releasing the pNA chromophore.
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Following the success of BAPNA, the methodology was rapidly adapted to target a wide array

of proteases by altering the N-terminal peptide sequence. The causality here is rooted in the

active site topology of the target enzymes:

Trypsin and Papain: Prefer cleavage adjacent to positively charged, basic residues. Hence,

BAPNA (containing Arginine) remains the gold standard[6].

Elastase and Chymotrypsin: Prefer small, hydrophobic residues. The development of Suc-

AAPF-pNA (Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide) provided a highly specific tool for

measuring neutrophil elastase and cathepsin G, crucial for inflammatory disease research[5].

Aminopeptidase N (APN): A zinc-dependent metallopeptidase implicated in tumor

angiogenesis and metastasis. APN cleaves neutral amino acids from the N-terminus, making

L-leucine-p-nitroanilide the definitive substrate for screening APN inhibitors like Ubenimex

(Bestatin) in oncology drug discovery[7][8].

Table 1: Quantitative Kinetic & Application Data of Key
pNA Substrates

Substrate
Target
Enzyme(s)

Key Kinetic
Parameter

Detection
Primary
Application

BAPNA Trypsin, Papain Km​~ 1–3 mM 405–410 nm

Standardization

of serine

proteases; cystic

fibrosis

screening[6].

Suc-AAPF-pNA
Elastase,

Cathepsin G
Km​= 1.7 mM 400–410 nm

Neutrophil

elastase assays;

inflammatory

biomarker

research[5].

L-Leu-pNA
Aminopeptidase

N (APN)

IC50​reference

base
405 nm

High-throughput

screening of APN

inhibitors for

oncology[7][8].
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Standardized Experimental Methodology: The pNA
Release Assay
To ensure scientific integrity, any enzymatic assay must be designed as a self-validating

system. This means the protocol must inherently account for spontaneous substrate

degradation, intrinsic sample absorbance, and optical path length variations.

The following is a rigorously optimized, step-by-step methodology for a 96-well microplate pNA

release assay[4].

Step 1: Reagent Preparation & Causality
Assay Buffer: Prepare a buffer tailored to the enzyme's optimal pH (e.g., 100 mM Tris-HCl,

pH 8.6 for Elastase). Causality: Maintaining the precise ionization state of the catalytic triad

(or equivalent active site residues) is mandatory for maximum velocity ( Vmax​)[5].

Substrate Stock: Dissolve the pNA substrate in Dimethyl Sulfoxide (DMSO) to a

concentration of 25–50 mg/mL[5]. Causality: The hydrophobic p-nitroaniline moiety severely

limits aqueous solubility. DMSO ensures complete dissolution without precipitating the

substrate, though final assay DMSO concentration should be kept below 5% to prevent

enzyme denaturation.

Enzyme Solution: Dilute the purified protease or cell lysate in the assay buffer on ice to

maintain stability.

Step 2: Internal Validation (The Standard Curve)
To accurately convert raw absorbance units (OD) into molar concentrations (µmol/min),

construct a standard curve using free p-nitroaniline.

Prepare serial dilutions of pure p-nitroaniline (0, 10, 20, 50, 100 µM) in the assay buffer[4].

Pipette 200 µL of each standard into the 96-well plate.

Measure absorbance at 405 nm. Causality: This step validates the Beer-Lambert Law (

A=ϵ⋅l⋅c ) for your specific microplate reader geometry. The molar extinction coefficient ( ϵ ) of

p-nitroaniline at 405 nm is approximately 8,800 M⁻¹cm⁻¹[4].
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Step 3: Reaction Initiation & Control Implementation
Set up the following wells to create a self-validating matrix:

Experimental Wells: Buffer + Enzyme + Substrate.

Enzyme Blank: Buffer + Enzyme. Validates that the enzyme preparation lacks intrinsic

absorbance at 405 nm.

Substrate Blank: Buffer + Substrate. Validates substrate stability, accounting for

spontaneous, non-enzymatic hydrolysis over time[4].

Step 4: Incubation and Spectrophotometry
Incubate the plate at the optimal physiological temperature (e.g., 37°C)[4].

Continuous Monitoring (Preferred): Read the absorbance at 405 nm every 1 minute for 15–

30 minutes[8]. Causality: Continuous monitoring allows the extraction of the initial linear

velocity ( V0​) before substrate depletion or product inhibition skews the kinetics.

Data Processing: Subtract the Substrate Blank OD from the Experimental OD at each time

point. Interpolate the resulting value against the standard curve to determine the exact

concentration of released pNA[4].
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Step-by-step workflow for the self-validating p-nitroaniline release assay.

Modern Applications in Drug Discovery
Today, the synthesis of custom pNA substrates via Solid-Phase Peptide Synthesis (SPPS)—

often requiring specialized cleavage cocktails like 95% Trifluoroacetic Acid (TFA) to detach the

substrate from the resin—enables highly targeted drug discovery[2].
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In oncology, the overexpression of Aminopeptidase N (APN/CD13) is heavily linked to tumor

metastasis and angiogenesis[7]. By utilizing L-leucine-p-nitroanilide in high-throughput

screening (HTS) environments, researchers can rapidly evaluate the inhibitory coefficient ( Ki​)

and IC50​of novel small-molecule inhibitors. For example, the discovery and validation of APN

inhibitors like Ubenimex (Bestatin) and novel boronic acid derivatives heavily relied on

monitoring the suppression of pNA release at 405 nm[8].

From Erlanger's initial synthesis in 1961 to modern automated HTS platforms, p-nitroanilide

substrates remain an indispensable, theoretical cornerstone in the quantification of enzyme

activity[4][9].

References
Erlanger B F, Kokowsky N & Cohen W. Citation Classic: The preparation and properties of

two new chromogenic substrates of trypsin. University of Pennsylvania.[Link]

The preparation and properties of two new chromogenic substrates of trypsin. Semantic

Scholar.[Link]

Aminopeptidase N: a multifunctional and promising target in medicinal chemistry. RSC.[Link]

Benzoylarginine-P-Nitroanilide Enzyme Substrate. Ontosight AI.[Link]

Protease Enzyme Manufacturer & Supplier. CatalexBio.[Link]

Discovery of a Novel Aminopeptidase N Inhibitor Dino-Leucine Borate. SCIRP.[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. semanticscholar.org [semanticscholar.org]

2. pdf.benchchem.com [pdf.benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2025/ra/d5ra03038b
https://www.scirp.org/journal/paperinformation?paperid=117484
https://pdf.benchchem.com/12379/The_Theoretical_Cornerstone_of_Enzyme_Activity_Measurement_A_Technical_Guide_to_p_Nitroaniline_Release_Assays.pdf
https://www.benchchem.com/pdf/The_Advent_and_Application_of_p_Nitroanilide_Substrates_A_Technical_Guide_for_Researchers.pdf
https://www.garfield.library.upenn.edu/classics1981/A1981LA44300001.pdf
https://www.semanticscholar.org/paper/The-preparation-and-properties-of-two-new-of-Erlanger-Kokowsky/8953110e53a9e320d952a255850942004d493a3c
https://pubs.rsc.org/en/content/articlehtml/2025/md/d4md00392e
https://ontosight.ai/biokb/concept/benzoylarginine-p-nitroanilide/
https://catalexbio.com/protease-enzyme/
https://www.scirp.org/journal/paperinformation?paperid=117329
https://www.benchchem.com/product/b587136?utm_src=pdf-custom-synthesis#bc-rfq
https://www.semanticscholar.org/paper/The-preparation-and-properties-of-two-new-of-Erlanger-Kokowsky/e1bc0477e87eae6af9a0986f60f466fdd9bea35b
https://pdf.benchchem.com/1408/A_Technical_Guide_to_the_Synthesis_and_Purification_of_p_Nitroanilide_Peptide_Substrates.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587136?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. catalexbio.com [catalexbio.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. medchemexpress.com [medchemexpress.com]

6. ontosight.ai [ontosight.ai]

7. Aminopeptidase N: a multifunctional and promising target in medicinal chemistry - RSC
Advances (RSC Publishing) DOI:10.1039/D5RA03038B [pubs.rsc.org]

8. Discovery of a Novel Aminopeptidase N Inhibitor Dino-Leucine Borate [scirp.org]

9. benchchem.com [benchchem.com]

To cite this document: BenchChem. [The Historical Catalyst: Erlanger’s 1961 Breakthrough].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587136/docs#the-historical-catalyst-erlanger-s-1961-
breakthrough]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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